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9-cis-β-Carotene 9-cis-β-Carotene 9-cis-beta-carotene is a carotenoid having the structure of beta-carotene but with a cis double bond at the 9,10-position. It has a role as a biological pigment.
Brand Name: Vulcanchem
CAS No.: 13312-52-2
VCID: VC0138956
InChI: InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21-,34-22+
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
Molecular Formula: C40H56
Molecular Weight: 536.9 g/mol

9-cis-β-Carotene

CAS No.: 13312-52-2

Reference Standards

VCID: VC0138956

Molecular Formula: C40H56

Molecular Weight: 536.9 g/mol

9-cis-β-Carotene - 13312-52-2

CAS No. 13312-52-2
Product Name 9-cis-β-Carotene
Molecular Formula C40H56
Molecular Weight 536.9 g/mol
IUPAC Name 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15Z,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
Standard InChI InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21-,34-22+
Standard InChIKey OENHQHLEOONYIE-BVZAMQQESA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(/C)\C=C\C2=C(CCCC2(C)C)C)/C)/C
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
Description 9-cis-beta-carotene is a carotenoid having the structure of beta-carotene but with a cis double bond at the 9,10-position. It has a role as a biological pigment.
Synonyms Neo-β-carotene U; neo U-β-Carotene; (9Z)-β,β-Carotene; (9Z)-β-Carotene; 9-cis-β,β-Carotene; Betacarotene Impurity D EP,
PubChem Compound 9828626
Last Modified Nov 11 2021
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